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Compound of Interest

Compound Name: LM10

Cat. No.: B608613

This technical support center provides troubleshooting guidance and frequently asked
guestions for the intensifier pump of the LM10 Microfluidizer®, a high-shear fluid processor
from Microfluidics. It is intended for researchers, scientists, and drug development
professionals.

Troubleshooting Guide

This guide provides solutions to common issues encountered with the LM10 intensifier pump
during operation.
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Issue

Symptom

Possible Cause

Suggested
Solution

Pressure Instability

Fluctuating or
inconsistent pressure
readings on the

display.

Air in the system.

Bleed the pump and
processing lines
according to the user
manual to remove

trapped air.

Worn or damaged

seals in the intensifier

pump.

Inspect and replace
the high-pressure
seals if they appear

worn or damaged.

Inconsistent

compressed air

supply.

Ensure the incoming
air supply meets the
pressure and flow rate
specifications in the

user manual.

Low or No Pressure

The pump is running,
but the target
pressure is not

reached.

Clogged inlet filter or

processing line.

Clean or replace the
inlet filter and check
for any blockages in

the tubing.

Worn check valves.

Inspect and, if
necessary, replace the
check valves, as they
are critical for building

pressure.[1]

Leak in the high-

pressure system.

Carefully inspect all
fittings and
connections for leaks.
Tighten or replace any

leaking components.

Leaks Fluid is observed Loose fittings or Power down the
leaking from the pump  connections. system, relieve any
area. residual pressure, and
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tighten all fittings. Do

not overtighten.

Damaged O-rings or

seals.

Replace any O-rings
or seals that show
signs of wear,

cracking, or damage.

Cracked high-

pressure tubing.

Inspect tubing for any
signs of cracking or
fatigue and replace if

necessary.

Pump Overstroking

An alarm is triggered,
and the pump strokes

faster than normal.[2]

Leak in the high-
pressure water

system.

Inspect for and repair
any leaks in the high-
pressure water lines,

fittings, or seals.[2]

Worn high-pressure

water seals.

Replace the high-
pressure water seals if

they are leaking.[2]

Worn or damaged

orifice.

Inspect the orifice for
wear or damage and

replace it if necessary.

[2]

Unusual Noises

Knocking, banging, or
grinding sounds from

the pump.

Cavitation due to

restricted inlet flow.

Ensure the inlet water
supply is unrestricted
and that the filters are

clean.[1]

Worn bearings in the

intensifier assembly.

Contact technical
support for inspection
and potential
replacement of

bearings.[1]

"Water hammer" from
a malfunctioning

valve.

This may indicate an
issue with an internal

valve; contact
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technical support for

diagnosis.[1]

Frequently Asked Questions (FAQs)

Q1: What is the typical lifespan of the high-pressure seals in the LM10 intensifier pump?

Al: The lifespan of high-pressure seals can vary significantly based on operating pressures,

the nature of the processed material (e.g., abrasiveness), and the frequency of use. Regular

inspection is key. A drip of water every few strokes can indicate that the seals are nearing the
end of their life and should be replaced.

Q2: How often should the hydraulic fluid be checked and changed?

A2: While the LM10's intensifier pump is pneumatically driven, it utilizes hydraulic oil to amplify
the pressure.[1] Regular checks of the hydraulic fluid level and condition are important. Refer to
the manufacturer's manual for specific maintenance intervals. Contaminated or degraded oil
can lead to overheating and poor performance.

Q3: What are the signs of a worn check valve?

A3: Worn check valves are a common cause of pressure loss.[1] Symptoms include the
inability to reach the set pressure, pressure dropping during operation, and pressure
fluctuations. If you suspect a worn check valve, it should be inspected and replaced if
necessary.

Q4: Can | run the LM10 pump dry?

A4: No, running the pump dry can cause significant damage to the seals and other internal
components. Always ensure there is an adequate supply of fluid to the pump before starting
operation.

Q5: What should I do if the pump overheats?

A5: Overheating can be caused by several factors, including low or contaminated hydraulic olil,
or a malfunctioning cooling system.[1][3] If the pump is overheating, stop operation
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immediately. Check the hydraulic oil level and for any leaks. Ensure that the cooling
mechanism, if present, is functioning correctly.

Technical Specifications of the LM10 Microfluidizer®

The following table summarizes the key technical specifications of the LM10 Microfluidizer®.

Specification Value
Maximum Pressure Up to 23,000 psi (1586 bar)[2]
Minimum Sample Volume 30 - 35 mL[1]

Up to 600 mL/min (This is the maximum
Flow Rate potential and is dependent on pressure and

sample viscosity)

Pump Type Pneumatically driven intensifier pump
Standard Reservoir 300 mL glass reservoir[2]

Interaction Chamber Ceramic (standard), Diamond (optional)[2]
Control Interface Touchscreen|[2]

Experimental Protocol: Cell Disruption of E. coli

This protocol outlines a general procedure for disrupting E. coli cells using the LM10
Microfluidizer®.

1. Preparation of Cell Suspension:
e Grow E. coli cells to the desired optical density in a suitable culture medium.
o Harvest the cells by centrifugation.

o Resuspend the cell pellet in a lysis buffer to a concentration of 10-20% (w/v). Keep the

suspension on ice.

2. Priming the LM10 Microfluidizer®:
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Prime the system with the lysis buffer to remove any air and to ensure the system is filled
with liquid.

Set the desired operating pressure on the touchscreen interface. For E. coli disruption, a
pressure of 15,000 - 20,000 psi is a typical starting point.

. Cell Disruption Process:
Place the inlet tubing into the chilled cell suspension.
Start the pump. The intensifier pump will pressurize the cell suspension to the set point.

The suspension is then forced through the Interaction Chamber™, causing cell disruption
through high shear forces.

Collect the lysate from the outlet. It is recommended to keep the collection vessel on ice to
preserve protein integrity.

For increased disruption efficiency, the lysate can be passed through the system for a
second time.

. Post-Processing:
Centrifuge the lysate at a high speed to pellet the cell debris.

Collect the supernatant containing the soluble proteins for further analysis.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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